Cas no 16277-07-9 (ethyl 2-methylpyrrolidine-2-carboxylate)

• Product Name: ethyl 2-methylpyrrolidine-2-carboxylate
• CAS No: 16277-07-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 121541
• PubChem ID: 20255364
• Update Time: 2025-10-22

ethyl 2-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 2-methyl-,ethyl ester, DL- (8CI)
• ethyl 2-methylpyrrolidine-2-carboxylate
• 16277-07-9
• CS-0222791
• AKOS013695623
• (S)-Ethyl 2-methylpyrrolidine-2-carboxylate
• Proline, 2-methyl-, ethyl ester, DL- (8CI)
• EN300-112677

• Inchi： 1S/C8H15NO2/c1-3-11-7(10)8(2)5-4-6-9-8/h9H,3-6H2,1-2H3
• InChI Key： GFZALZKFOASWKW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CCCN1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 198.0±33.0 °C at 760 mmHg
• Flash Point: 73.6±25.4 °C
• PSA: 38.33
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

ethyl 2-methylpyrrolidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 2-methylpyrrolidine-2-carboxylate

Professional Introduction to Ethyl 2-Methylpyrrolidine-2-Carboxylate (CAS No. 16277-07-9)

Ethyl 2-methylpyrrolidine-2-carboxylate, with the chemical formula C₇H₁₂O₂ and CAS number 16277-07-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative of pyrrolidine has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The compound's unique structural properties, characterized by a methyl-substituted pyrrolidine ring and an ester functional group, make it a valuable intermediate in the synthesis of more complex molecules.

The Ethyl 2-methylpyrrolidine-2-carboxylate molecule exhibits a high degree of reactivity, which is leveraged in various chemical transformations. Its ester group allows for further functionalization through hydrolysis or transesterification, while the pyrrolidine core provides a scaffold for constructing more intricate structures. These attributes have made it a staple in research laboratories focusing on heterocyclic chemistry and medicinal applications.

In recent years, there has been growing interest in the pharmacological potential of derivatives of pyrrolidine. The Ethyl 2-methylpyrrolidine-2-carboxylate has been explored as a building block for developing novel therapeutic agents. Its structural motif is found in several bioactive compounds, suggesting its importance in medicinal chemistry. For instance, researchers have investigated its use in creating ligands for enzyme inhibition and as precursors for more complex molecules with potential antimicrobial or anti-inflammatory properties.

The synthesis of Ethyl 2-methylpyrrolidine-2-carboxylate typically involves the reaction of methylpyrrolidone with ethanol under acidic conditions, followed by esterification. This process highlights the compound's accessibility and suitability for large-scale production when needed. The efficiency of these synthetic routes has been optimized to ensure high yields and purity, making it a reliable choice for industrial applications.

The compound's stability under various conditions has also been a subject of study. Research indicates that Ethyl 2-methylpyrrolidine-2-carboxylate maintains its integrity under moderate temperatures and pH conditions, which is crucial for its handling and storage. This stability enhances its utility in both laboratory settings and potential industrial processes where consistent performance is required.

One of the most compelling aspects of Ethyl 2-methylpyrrolidine-2-carboxylate is its role in the development of chiral compounds. The presence of the methyl group on the pyrrolidine ring introduces stereogenic centers, which can be manipulated to produce enantiomerically pure derivatives. These enantiomers are often more effective than their racemic counterparts in pharmaceutical applications, underscoring the importance of this compound in drug discovery.

The intersection of computational chemistry and experimental synthesis has further illuminated the capabilities of Ethyl 2-methylpyrrolidine-2-carboxylate. Advanced modeling techniques have been employed to predict its reactivity and interactions with other molecules, providing valuable insights into its potential applications. These computational studies have complemented experimental efforts, leading to more efficient synthetic strategies and a deeper understanding of its chemical behavior.

In conclusion, Ethyl 2-methylpyrrolidine-2-carboxylate (CAS No. 16277-07-9) stands out as a versatile and important compound in modern chemistry. Its unique structural features, coupled with its reactivity and stability, make it an indispensable tool in both academic research and industrial applications. As pharmaceutical research continues to evolve, the significance of such intermediates like Ethyl 2-methylpyrrolidine-2-carboxylate is likely to grow, driving further innovation and discovery.